Cas no 1806703-09-2 (2-(3-Chloropropanoyl)-3-methoxymandelic acid)

• Product Name: 2-(3-Chloropropanoyl)-3-methoxymandelic acid
• CAS No: 1806703-09-2
• MF: C₁₂H₁₃ClO₅
• MW: 272.681623220444
• CID: 4941191
• Update Time: 2025-10-29

2-(3-Chloropropanoyl)-3-methoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropanoyl)-3-methoxymandelic acid

• Inchi： 1S/C12H13ClO5/c1-18-9-4-2-3-7(11(15)12(16)17)10(9)8(14)5-6-13/h2-4,11,15H,5-6H2,1H3,(H,16,17)
• InChI Key： GZHHJODLAFNRTH-UHFFFAOYSA-N
• SMILES： ClCCC(C1C(=CC=CC=1C(C(=O)O)O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• XLogP3: 1
• Topological Polar Surface Area: 83.8

Additional information on 2-(3-Chloropropanoyl)-3-methoxymandelic acid

2-(3-Chloropropanoyl)-3-methoxymandelic Acid (CAS No. 1806703-09-2): A Comprehensive Overview

2-(3-Chloropropanoyl)-3-methoxymandelic acid, a compound with the CAS registry number 1806703-09-2, is a fascinating molecule that has garnered attention in various scientific domains due to its unique chemical structure and potential applications. This compound belongs to the class of mandelic acids, which are derivatives of mandelic acid, a naturally occurring alpha-hydroxy acid (AHA) with significant biological activity. The presence of the 3-chloropropanoyl group and the methoxy substituent introduces distinctive chemical properties, making this compound a subject of interest in both academic and industrial research.

The molecular structure of 2-(3-chloropropanoyl)-3-methoxymandelic acid is characterized by a central benzene ring, which is substituted with a hydroxyl group at position 1, a methoxy group at position 3, and an acyl group at position 2. The acyl group, specifically the 3-chloropropanoyl moiety, adds complexity to the molecule by introducing a chlorine atom three carbons away from the carbonyl group. This arrangement not only influences the compound's physical properties but also plays a crucial role in its reactivity and biological activity.

Recent studies have highlighted the potential of mandelic acid derivatives in various fields, including pharmaceuticals, agrochemicals, and materials science. For instance, research has demonstrated that compounds like 2-(3-chloropropanoyl)-3-methoxymandelic acid exhibit promising antioxidant and anti-inflammatory properties, making them candidates for drug development targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The synthesis of 2-(3-chloropropanoyl)-3-methoxymandelic acid typically involves multi-step organic reactions, often starting from mandelic acid itself. The introduction of the methoxy group at position 3 is achieved through nucleophilic aromatic substitution or Friedel-Crafts alkylation, while the acylation at position 2 requires careful control over reaction conditions to ensure regioselectivity. The presence of chlorine in the acyl chain adds an additional layer of complexity, as it can influence both the reaction mechanisms and the stability of intermediates.

In terms of applications, mandelic acids have been extensively studied for their role in chiral resolution and asymmetric synthesis. The chirality introduced by the hydroxyl group in mandelic acid derivatives makes them valuable in enantioselective catalysis and drug design. Furthermore, the methoxy substituent enhances solubility and bioavailability, which are critical factors in pharmaceutical applications.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of 2-(3-chloropropanoyl)-3-methoxymandelic acid with unprecedented accuracy. These studies have provided insights into the compound's interaction with biological targets, such as enzymes and receptors, paving the way for rational drug design.

In conclusion, 2-(3-chloropropanoyl)-3-methoxymandelic acid (CAS No. 1806703-09-2) stands out as a versatile molecule with significant potential across multiple scientific disciplines. Its unique chemical structure, combined with recent research findings, positions it as a key player in future innovations within pharmaceuticals and related fields.